((Nitromethyl)sulphonyl)benzene
Overview
Description
“((Nitromethyl)sulphonyl)benzene” is a chemical compound with the molecular formula C7H7NO4S. It has a molecular weight of 201.2 g/mol. It is also known as Benzene, (nitromethyl)- .
Synthesis Analysis
The synthesis of similar compounds often involves multistep processes . For instance, the synthesis of benzene derivatives can involve nitration, conversion from the nitro group to an amine, and bromination . The reaction of methyl- and (difluoromethyl)sulfanyl-, methane- and difluoromethanesulfinyl-, and methane- and difluoromethanesulfonylpentafluorobenzenes with nitromethane in the presence of 1,8diazabicyclo[5.4.0]undec-7-ene (DBU) in diethyl ether involved replacement of fluorine at the para position of the aromatic ring with the formation of the corresponding nitromethyl derivatives .Molecular Structure Analysis
The molecular structure of benzene derivatives can be analyzed using various methods . For instance, the structure of benzene involves the formation of three delocalised π – orbitals spanning all six carbon atoms .Chemical Reactions Analysis
Benzene derivatives undergo a variety of chemical reactions . Electrophilic substitution is one of the most common types of reactions involving aromatic rings . Nitro-containing compounds have been successfully applied in the preparation of amines, oximes, alkenes, nitrones and alcohols through the radical-initiated pathway .Physical And Chemical Properties Analysis
Benzene is a clear colorless to light-yellow liquid, flammable with a petroleum-like, aromatic odor . It is less dense than water and is slightly soluble in water . Benzene vapor is heavier than air .Scientific Research Applications
Synthesis and Physiological Properties
Sulphonyl benzene derivatives have been synthesized with potential applications in mind, such as acaricidal properties. These compounds include modifications to the benzene nucleus, such as chlorine substitution, and utilize heterocyclic nuclei like pyridine, pyrimidine, thiazole, or thiophen. Such modifications can impact the chemical properties and potential applications of these compounds in areas like pest control and pharmaceuticals (Zwieten, Gerstenfeld, & Huisman, 2010).
Kinetics and Mechanism of Sulphonation
Understanding the kinetics and mechanisms of sulphonation of benzene is crucial for chemical synthesis involving sulphonyl groups. Research in this area provides insights into the sulphonating agents and the conditions under which sulphonation occurs, offering a basis for developing efficient synthesis methods for sulphonyl benzene derivatives, including those with nitromethyl groups (Kaandorp, Cerfontain, & Sixma, 2010).
Application in Biosensing and Biocatalysis
The modification of graphene sheets with sodium dodecyl benzene sulphonate (SDBS) for the self-assembly of enzyme hierarchical nanostructures demonstrates an innovative application of sulphonyl benzene derivatives. These bionanocomposites show potential for electrochemical biosensing, leveraging the electron transport efficiency and biocompatibility of graphene. This research highlights the versatility of sulphonyl benzene derivatives in nanotechnology and biosensing applications (Zeng et al., 2010).
Environmental Chemistry and Hydroxyl Radical Quantification
In environmental chemistry, the transformation of benzene into phenol has been studied as a probe for hydroxyl radicals, indicating the role of sulphonyl benzene derivatives in understanding and monitoring oxidative processes in natural waters. This research underscores the importance of these compounds in environmental monitoring and pollution control (Vione et al., 2010).
Mechanism of Action
Target of Action
Nitromethyl phenyl sulfone, also known as ((Nitromethyl)sulphonyl)benzene or Benzenesulphonyl nitromethane, is a versatile acidic analogue of nitromethane Sulfones, in general, are known to be versatile intermediates in organic synthesis and important building blocks in the construction of biologically active molecules .
Mode of Action
Vinyl sulfones, a related class of compounds, are known to inactivate their target enzymes by the addition of the cysteinate residue of the active site at the double bond . A subsequent protonation of the emerging carbanion drives the reaction towards the thermodynamically stable alkylated enzyme
Biochemical Pathways
Sulfones are known to be involved in various chemical transformations, leading to their description as 'chemical chameleons’ . They can function as activating, electron-withdrawing substituents in Michael acceptors or as good leaving groups producing a sulfinate anion .
Result of Action
The result of action for similar compounds, such as vinyl sulfones, includes the irreversible inactivation of target enzymes . This leads to a strong enhancement of binding affinity and prolongs the resting time at the enzyme .
Future Directions
The development of efficient and novel methods for the synthesis of nitro compounds has attracted great attention . Nitro-containing compounds are important constituents of plastics, explosives, dyes, perfumes, pharmaceuticals and industrial chemicals . They have been extensively explored as valuable synthetic intermediates in various organic transformations . Future research may focus on the synthesis of various functional derivatives .
properties
IUPAC Name |
nitromethylsulfonylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4S/c9-8(10)6-13(11,12)7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKLJTCVZHUANG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70175532 | |
Record name | ((Nitromethyl)sulphonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70175532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21272-85-5 | |
Record name | [(Nitromethyl)sulfonyl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21272-85-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nitromethyl phenyl sulfone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021272855 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | ((Nitromethyl)sulphonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70175532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [(nitromethyl)sulphonyl]benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.265 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NITROMETHYL PHENYL SULFONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RC3ZYR3Y72 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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